Cas no 2680697-18-9 (3-fluoro-4-{methyl(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-fluoro-4-{methyl(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680697-18-9
• MF: C₁₂H₁₂FNO₄
• MW: 253.226387023926
• CID: 5647454
• PubChem ID: 165942198
• Update Time: 2025-05-19

3-fluoro-4-{methyl(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279294
• 2680697-18-9
• 3-fluoro-4-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 3-fluoro-4-{methyl(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H12FNO4/c1-3-6-18-12(17)14(2)10-5-4-8(11(15)16)7-9(10)13/h3-5,7H,1,6H2,2H3,(H,15,16)
• InChI Key： DUEKWQHKZUDYSI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1N(C(=O)OCC=C)C

Computed Properties

• Exact Mass: 253.07503603g/mol
• Monoisotopic Mass: 253.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-fluoro-4-{methyl(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Exploring the Properties and Applications of 3-fluoro-4-{methyl(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680697-18-9)

In the realm of specialty chemicals, 3-fluoro-4-{methyl(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680697-18-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its fluorinated aromatic ring and allyloxycarbonylamino functional group, serves as a critical intermediate in pharmaceutical synthesis, agrochemical development, and advanced material science. Researchers and industry professionals are increasingly exploring its potential in drug discovery, bioconjugation, and polymer modification, aligning with current trends in green chemistry and sustainable manufacturing.

The molecular structure of 3-fluoro-4-{methyl(prop-2-en-1-yloxy)carbonylamino}benzoic acid combines a benzoic acid backbone with strategic substitutions that enhance its reactivity. The fluorine atom at the 3-position influences electronic distribution, while the allyloxycarbonylamino moiety offers click-chemistry compatibility—a feature highly sought after in biomaterial engineering. Recent studies highlight its role in prodrug design, where its hydrolyzable groups enable controlled release mechanisms. These attributes make it a subject of interest in targeted drug delivery systems, a hot topic in precision medicine discussions.

From an industrial perspective, the demand for CAS 2680697-18-9 correlates with advancements in high-performance coatings and adhesive technologies. Its ability to participate in photo-crosslinking reactions makes it valuable for UV-curable resins, addressing the growing market need for eco-friendly alternatives to solvent-based formulations. Manufacturers are also investigating its use in self-healing materials, leveraging the reactivity of the allyl group for dynamic covalent bonding—an area frequently searched in materials science forums.

Synthetic routes to 3-fluoro-4-{methyl(prop-2-en-1-yloxy)carbonylamino}benzoic acid often involve protection-deprotection strategies for the carboxylic acid and amino groups, followed by allyl chloroformate coupling. Optimization of these methods to improve atom economy and reduce hazardous waste remains a focus, reflecting the chemical industry’s shift toward process intensification. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, ensuring compliance with pharmaceutical-grade standards—a key concern for buyers searching for CAS 2680697-18-9 suppliers.

Emerging applications in biomedical imaging further elevate the relevance of this compound. The fluorine-19 isotope in its structure allows for MRI contrast enhancement, a feature explored in recent theranostic agent development. Such innovations align with trending searches around multimodal imaging probes and personalized healthcare. Additionally, its potential in enzyme inhibition studies—particularly for kinase targets—positions it as a candidate for cancer research toolkits.

Regulatory and safety profiles of 3-fluoro-4-{methyl(prop-2-en-1-yloxy)carbonylamino}benzoic acid emphasize proper handling under standard laboratory protocols. While not classified as hazardous under major chemical inventories, its material safety data sheet (MSDS) recommends precautions typical for organic acids and allyl derivatives. These details are crucial for compliance with REACH and GMP guidelines, frequently queried by procurement specialists.

In conclusion, CAS 2680697-18-9 exemplifies how tailored molecular design bridges academic research and industrial innovation. Its intersection with click chemistry, sustainable materials, and biopharmaceuticals ensures continued relevance in scientific literature and patent filings. For researchers investigating structure-activity relationships or enterprises scaling up specialty chemical production, this compound offers a compelling case study in functional molecule utilization.